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Compound of Interest

Compound Name:
2-Methyltetrahydrofuran-2-

carbonyl chloride

CAS No.: 139049-95-9

Cat. No.: B148427

Get Quote

Executive Summary & Compound Profile
2-Methyltetrahydrofuran-2-carbonyl chloride is a reactive acyl chloride intermediate used

primarily to introduce the 2-methyltetrahydrofuran motif into pharmaceutical scaffolds. Due to

its high moisture sensitivity, it is frequently generated in situ or isolated via distillation under

inert atmosphere. Accurate spectroscopic characterization is essential to confirm conversion

from the carboxylic acid precursor and to assess purity prior to subsequent coupling steps.
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Property Data

IUPAC Name 2-Methyltetrahydrofuran-2-carbonyl chloride

CAS Number 139049-95-9

Molecular Formula

C

H

ClO

Molecular Weight 148.59 g/mol

Physical State Colorless to pale yellow liquid (fuming)

Precursor
2-Methyltetrahydrofuran-2-carboxylic acid (CAS

61449-65-8)

Synthesis & Preparation Context
To ensure spectroscopic data validity, the compound must be prepared under strictly anhydrous

conditions. The presence of the carboxylic acid precursor (due to hydrolysis) is the most

common impurity and can be detected via IR and

H NMR.

Optimized Synthesis Protocol
Reagents: 2-Methyltetrahydrofuran-2-carboxylic acid (1.0 equiv), Oxalyl chloride (1.2 equiv),

DMF (cat.), DCM (solvent).

Procedure:

Dissolve the acid in anhydrous DCM under N

.

Add catalytic DMF (1-2 drops) to form the Vilsmeier-Haack active species.

Add oxalyl chloride dropwise at 0°C.
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Stir at room temperature for 2–4 hours until gas evolution (CO, CO

, HCl) ceases.

Concentrate in vacuo to remove excess oxalyl chloride.

Critical Step: Distill under reduced pressure or use immediately.

Synthesis Workflow Visualization

2-Methyl-THF-2-COOH
(CAS 61449-65-8)

Vilsmeier Complex
(Active Species)

 Activation

Oxalyl Chloride / DMF
(Chlorinating Agent)

2-Methyl-THF-2-COCl
(CAS 139049-95-9) Cl- Substitution

Gases: CO, CO2, HCl

Click to download full resolution via product page

Figure 1: Catalytic cycle for the conversion of the carboxylic acid to the acid chloride.

Spectroscopic Characterization
The following data sets differentiate the acid chloride from its precursor. The shift in the

carbonyl stretch (IR) and the methyl singlet (

H NMR) are the primary diagnostic indicators.

Infrared Spectroscopy (IR)
IR is the most rapid method for monitoring reaction progress. The conversion is marked by the

disappearance of the broad O-H stretch and the blue-shift of the carbonyl band.
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Functional Group
Wavenumber (cm

)

Assignment & Diagnostic

Value

C=O Stretch 1795 – 1810

Diagnostic: Acyl chloride

carbonyl appears at a

significantly higher frequency

than the acid (1700–1720 cm

) due to the inductive effect of

chlorine.

C-O-C Stretch 1050 – 1100
Characteristic ether stretch of

the tetrahydrofuran ring.

C-H Stretch 2850 – 2980
Alkyl C-H stretching (methyl

and ring methylene).

Absence of O-H > 3000

The broad O-H band of the

starting acid (2500–3300 cm

) must be absent.

Nuclear Magnetic Resonance (NMR)
Data is reported in CDCl

.[1] Note that traces of water in the solvent will hydrolyze the sample, causing peaks to shift
back toward the acid values.

H NMR (400 MHz, CDCl

)
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Shift (

, ppm)
Mult. Integration Assignment

** mechanistic
Insight**

1.65 – 1.70 s 3H 2-CH

The methyl

singlet is

deshielded

relative to the

acid (~1.50 ppm)

due to the strong

electron-

withdrawing

nature of the -

COCl group.

3.95 – 4.10 m 2H 5-CH

Protons adjacent

to the ether

oxygen; typically

appear as a

multiplet.

2.25 – 2.40 m 1H 3-CH

Diastereotopic

proton on C3,

deshielded by

the adjacent

carbonyl.

1.90 – 2.10 m 3H

3-CH

, 4-CH

Remaining ring

protons.

C NMR (100 MHz, CDCl

)
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Shift (

, ppm)
Type Assignment Notes

176.0 – 178.0 C=O Carbonyl

Typical range for

-substituted acid

chlorides.

88.0 – 90.0 C C-2

Quaternary carbon

bonded to Oxygen,

Methyl, and COCl.

69.0 – 70.0 CH C-5
Carbon adjacent to

the ether oxygen.

34.0 – 36.0 CH C-3
Adjacent to the

quaternary center.

25.0 – 26.0 CH C-4 Ring methylene.

23.0 – 24.0 CH 2-CH Methyl group carbon.

Mass Spectrometry (MS)
The mass spectrum of acid chlorides is characterized by the loss of the chlorine atom (forming

the acylium ion) and the subsequent loss of CO.

Ionization Mode: EI (Electron Impact) or ESI (in methanol, converts to methyl ester).

Key Fragments (EI):

m/z 113:

(Acylium ion). This is often the base peak.

m/z 85:

(2-Methyltetrahydrofuran cation).
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m/z 43:

or ring fragments.

Fragmentation Pathway Visualization

Molecular Ion [M]+
m/z 148/150

Acylium Ion [M-Cl]+
m/z 113

 -Cl•

2-Me-THF Cation [M-COCl]+
m/z 85

 -CO (Decarbonylation)

Ring Opening Fragments
(Various)

 Fragmentation

Click to download full resolution via product page

Figure 2: Proposed MS fragmentation pathway under Electron Impact (EI).

Experimental Handling & Stability
Moisture Sensitivity: The C-Cl bond is highly susceptible to hydrolysis. NMR samples should

be prepared in ampoules or using CDCl

dried over molecular sieves.

Storage: Store at -20°C under Argon.
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Derivatization for Analysis: If direct analysis is unstable, quench a small aliquot with dry

methanol to form Methyl 2-methyltetrahydrofuran-2-carboxylate (CAS 61449-66-9) and

analyze the stable ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b148427/docs#technical-guide-spectroscopic-
characterization-of-2-methyltetrahydrofuran-2-carbonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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